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Compound of Interest

Compound Name: Kadsulignan C

Cat. No.: B15137499 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and

structural elucidation of Kadsulignan C, a novel lignan isolated from the root bark of Kadsura

longipedunculata. The information presented herein is intended to serve as a valuable resource

for researchers in natural product chemistry, medicinal chemistry, and drug development.

Introduction
Kadsulignan C is a bioactive lignan that has demonstrated cytotoxic activity against leukemia

P388 cells in vitro.[1] Its complex chemical structure necessitates a thorough understanding of

its spectroscopic properties for unambiguous identification and further investigation of its

therapeutic potential. This document details the nuclear magnetic resonance (NMR) and mass

spectrometry (MS) data, along with the experimental protocols for its isolation and

characterization.

Spectroscopic Data
The structural characterization of Kadsulignan C was achieved through a combination of one-

and two-dimensional NMR spectroscopy and high-resolution mass spectrometry. The data

presented below are compiled from the seminal publication by Liu et al. (1991).[1]

Nuclear Magnetic Resonance (NMR) Data
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The ¹H and ¹³C NMR spectra of Kadsulignan C were recorded in CDCl₃. The chemical shifts

(δ) are reported in parts per million (ppm) relative to tetramethylsilane (TMS), and the coupling

constants (J) are in Hertz (Hz).

Table 1: ¹H and ¹³C NMR Spectroscopic Data of Kadsulignan C (in CDCl₃)[1]
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Position δc (ppm)
δh (ppm), multiplicity (J in
Hz)

1 194.9, s

2 128.5, d 6.20, d (10)

3 145.2, d 7.05, d (10)

4 134.7, s

5 151.8, s

6 109.8, d 6.55, s

7 42.8, d 2.85, m

8 37.5, d 2.15, m

9 82.5, d 4.80, d (8)

10 137.2, s

11 106.8, d 6.40, s

12 152.5, s

13 140.8, s

14 122.3, s

15 38.3, d 2.50, q (7)

16 62.8, s

17 13.5, q 1.25, d (7)

18 21.8, q 1.10, d (7)

1' 165.5, s

2', 6' 130.2, d 8.05, d (8)

3', 5' 128.6, d 7.45, t (8)

4' 133.2, d 7.60, t (8)

1'' 170.2, s
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2'' 20.8, q 2.10, s

OMe-5 60.8, q 3.95, s

OMe-12 56.2, q 3.85, s

OMe-13 61.2, q 3.90, s

OCH₂O 101.5, t 5.95, s

Mass Spectrometry (MS) Data
High-resolution mass spectrometry was employed to determine the elemental composition of

Kadsulignan C.

Table 2: High-Resolution Mass Spectrometry Data for Kadsulignan C[1]

Ionization Mode Formula Calculated m/z Found m/z

M⁺ C₃₁H₃₀O₁₁ 578.1788 578.1786

Experimental Protocols
The following section outlines the methodology for the isolation and spectroscopic analysis of

Kadsulignan C as described by Liu et al. (1991).[1]

Isolation of Kadsulignan C
The root bark of Kadsura longipedunculata was the starting material for the isolation of

Kadsulignan C. The dried and powdered root bark was extracted with a suitable solvent. The

resulting crude extract was then subjected to a series of chromatographic separations to yield

the pure compound.

Workflow for the Isolation of Kadsulignan C:
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Dried and Powdered Root Bark of Kadsura longipedunculata
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Figure 1. Isolation of Kadsulignan C.
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Spectroscopic Analysis
The structural elucidation of Kadsulignan C was performed using the following spectroscopic

techniques:

Nuclear Magnetic Resonance (NMR): ¹H NMR and ¹³C NMR spectra were recorded on a

Bruker spectrometer in deuterated chloroform (CDCl₃) with tetramethylsilane (TMS) as the

internal standard.

Mass Spectrometry (MS): High-resolution mass spectra were obtained on a Kratos MS-50

mass spectrometer.[1]

Ultraviolet (UV) Spectroscopy: The UV spectrum was recorded in methanol, showing

absorption maxima (λmax) at 220, 276, and 335 nm.[1]

Infrared (IR) Spectroscopy: The IR spectrum was recorded using a KBr pellet, with

characteristic absorption bands (νmax) at 3560, 1735, 1725, 1660, 1640, and 1580 cm⁻¹.[1]

Signaling Pathways and Logical Relationships
To visualize the general workflow of natural product discovery, from plant material to pure

compound with potential biological activity, the following diagram illustrates the key stages

involved.
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Figure 2. Natural product discovery workflow.
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This comprehensive guide provides the essential spectroscopic data and experimental context

for Kadsulignan C, facilitating its use in further research and development endeavors. The

detailed information aims to support the scientific community in advancing the understanding

and application of this promising natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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